Cas no 80775-42-4 (1-(5-bromothiophen-2-yl)-3-chloropropan-1-one)

• Product Name: 1-(5-bromothiophen-2-yl)-3-chloropropan-1-one
• CAS No: 80775-42-4
• MF: C₇H₆BrClOS
• MW: 253.543939113617
• CID: 1803876
• PubChem ID: 12867664
• Update Time: 2025-04-21

1-(5-bromothiophen-2-yl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)-3-chloropropan-1-one
• 1-(5-bromo-2-thienyl)-3-chloro- 1-Propanone
• SCHEMBL2070109
• DTXSID10511915
• AKOS022273438
• OBPFDXHKDIMYBQ-UHFFFAOYSA-N
• 80775-42-4
• DB-311091

• Inchi： 1S/C7H6BrClOS/c8-7-2-1-6(11-7)5(10)3-4-9/h1-2H,3-4H2
• InChI Key： OBPFDXHKDIMYBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CCCl)=O)S1

Computed Properties

• Exact Mass: 251.90113g/mol
• Monoisotopic Mass: 251.90113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų